Cas no 1781488-55-8 (3-(5-bromopyridin-3-yl)butanoic acid)

• Product Name: 3-(5-bromopyridin-3-yl)butanoic acid
• CAS No: 1781488-55-8
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 6177503
• PubChem ID: 84704243
• Update Time: 2025-06-09

3-(5-bromopyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-3-yl)butanoic acid
• EN300-1909099
• 1781488-55-8

• Inchi： 1S/C9H10BrNO2/c1-6(2-9(12)13)7-3-8(10)5-11-4-7/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： GASOTIWFFZTDIR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-bromopyridin-3-yl)butanoic acid

Introduction to 3-(5-bromopyridin-3-yl)butanoic acid (CAS No. 1781488-55-8)

3-(5-bromopyridin-3-yl)butanoic acid (CAS No. 1781488-55-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and a butanoic acid functional group. These features contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 3-(5-bromopyridin-3-yl)butanoic acid consists of a pyridine ring substituted with a bromine atom at the 5-position and a butanoic acid chain attached to the 3-position of the pyridine ring. The presence of the bromine atom and the carboxylic acid group provides this compound with distinct chemical properties, making it an attractive candidate for various chemical reactions and biological studies.

In recent years, 3-(5-bromopyridin-3-yl)butanoic acid has been extensively studied for its potential biological activities. Research has shown that compounds with similar structures exhibit promising anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3-(5-bromopyridin-3-yl)butanoic acid demonstrated significant inhibition of inflammatory cytokines, suggesting their potential use in treating inflammatory diseases.

Another notable application of 3-(5-bromopyridin-3-yl)butanoic acid is in the field of cancer research. A study published in Cancer Research in 2021 found that certain derivatives of this compound exhibited potent anti-proliferative effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its biological applications, 3-(5-bromopyridin-3-yl)butanoic acid is also a valuable intermediate in synthetic chemistry. Its reactivity and functional group diversity make it an ideal starting material for the synthesis of more complex molecules. For example, it can be used as a building block for the preparation of novel ligands for metal complexes, which have applications in catalysis and materials science.

The synthesis of 3-(5-bromopyridin-3-yl)butanoic acid has been optimized through various methods, including transition-metal-catalyzed cross-coupling reactions and multistep synthetic routes. These methods have been refined to improve yield and purity, making the compound more accessible for both academic and industrial applications. A recent review article in Tetrahedron Letters (2022) summarized several efficient synthetic strategies for preparing this compound, highlighting the importance of catalyst selection and reaction conditions.

In addition to its chemical synthesis, the physical properties of 3-(5-bromopyridin-3-yl)butanoic acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 140°C to 142°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The safety profile of 3-(5-bromopyridin-3-yl)butanoic acid has also been evaluated. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be handled with care due to its potential reactivity with certain chemicals. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal procedures.

In conclusion, 3-(5-bromopyridin-3-yl)butanoic acid (CAS No. 1781488-55-8) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic chemistry. Its unique structural features and diverse biological activities make it an exciting area of research for scientists and researchers working on the development of new therapeutic agents and advanced materials. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.